Cas no 123702-96-5 (2-Propen-1-one, 1,3-bis(2,4-dihydroxyphenyl)-, (2E)-)

• Product Name: 2-Propen-1-one, 1,3-bis(2,4-dihydroxyphenyl)-, (2E)-
• CAS No: 123702-96-5
• MF: C₁₅H₁₂O₅
• MW: 272.252784729004
• CID: 1215250
• Update Time: 2024-08-02

2-Propen-1-one, 1,3-bis(2,4-dihydroxyphenyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1,3-bis(2,4-dihydroxyphenyl)-, (2E)-
• 2,4,2',4'-Tetrahydroxychalcone
• (2E)-1,3-Bis(2,4-dihydroxyphenyl)-2-propen-1-one

• Inchi： 1S/C15H12O5/c16-10-3-1-9(14(19)7-10)2-6-13(18)12-5-4-11(17)8-15(12)20/h1-8,16-17,19-20H/b6-2+
• InChI Key： ZWTDXYUDJYDHJR-QHHAFSJGSA-N
• SMILES： OC1C=C(O)C(/C=C/C(C2C(O)=CC(O)=CC=2)=O)=CC=1

Computed Properties

• Exact Mass: 272.06846
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• XLogP3: 1.377

Experimental Properties

• Density: 1.483±0.06 g/cm3(Predicted)
• Melting Point: 186-187 °C
• Boiling Point: 574.9±48.0 °C(Predicted)
• PSA: 97.99
• pka: 7.40±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones